Cas no 2891520-40-2 (4-chloro-5H-pyrrolo[3,2-d]pyrimidine-2,6,7-d3)
2891520-40-2 structure
Product Name:4-chloro-5H-pyrrolo[3,2-d]pyrimidine-2,6,7-d3
CAS No:2891520-40-2
MF:C6H4ClN3
MW:156.587544441223
CID:6827937
PubChem ID:172407006
Update Time:2025-02-15
4-chloro-5H-pyrrolo[3,2-d]pyrimidine-2,6,7-d3 Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-2,6,7-d3
- 2891520-40-2
- CS-26223
-
- Inchi: 1S/C6H4ClN3/c7-6-5-4(1-2-8-5)9-3-10-6/h1-3,8H/i1D,2D,3D
- InChI Key: ZGJDDWOXVGDTSP-CBYSEHNBSA-N
- SMILES: ClC1C2=C(C([2H])=C([2H])N2)N=C([2H])N=1
Computed Properties
- Exact Mass: 156.0282051Da
- Monoisotopic Mass: 156.0282051Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.6Ų
4-chloro-5H-pyrrolo[3,2-d]pyrimidine-2,6,7-d3 Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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